molecular formula C12H18OSi B1588231 Allyl(4-methoxyphenyl)dimethylsilane CAS No. 68469-60-3

Allyl(4-methoxyphenyl)dimethylsilane

Cat. No. B1588231
CAS RN: 68469-60-3
M. Wt: 206.36 g/mol
InChI Key: BEKRXBQZYQZFBV-UHFFFAOYSA-N
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Description

Allyl(4-methoxyphenyl)dimethylsilane, also known as Allyldimethyl(4-methoxyphenyl)silane, is a chemical compound with the molecular formula C12H18OSi . It has an average mass of 222.356 Da and a monoisotopic mass of 222.107605 Da .


Molecular Structure Analysis

The molecular structure of Allyl(4-methoxyphenyl)dimethylsilane consists of an allyl group (CH2=CH-CH2-), a dimethylsilyl group ((CH3)2Si-), and a 4-methoxyphenyl group (C6H4OCH3) connected together .


Physical And Chemical Properties Analysis

Allyl(4-methoxyphenyl)dimethylsilane has a density of 0.935 g/mL at 25°C (lit.) and a boiling point of 253°C (lit.) . Its refractive index is n20/D 1.519 (lit.) .

Scientific Research Applications

Organic Synthesis: Cross-Coupling Reactions

Allyl(4-methoxyphenyl)dimethylsilane is utilized in organic synthesis, particularly in cross-coupling reactions. It serves as a reagent that can introduce allyl groups into organic molecules, which is a crucial step in the synthesis of complex organic compounds. This silane compound can participate in reactions such as the Heck reaction, where it can allylate aryl halides under palladium catalysis .

Material Science: Precursor for Silicon-Containing Polymers

In material science, this compound is a valuable precursor for silicon-containing polymers. These polymers have diverse applications, including high-temperature resistant materials, coatings, and electronics. The allyl group in the compound provides a reactive site for polymerization, allowing for the creation of polymers with specific properties .

Pharmaceutical Research: Drug Modification

The pharmaceutical industry can use Allyl(4-methoxyphenyl)dimethylsilane for drug modification. The methoxyphenyl group is a common moiety in many drug molecules, and the introduction of the allyl group can alter the drug’s properties, such as solubility and bioavailability. This modification can lead to the development of new drug candidates with improved efficacy .

Catalysis: Ligand for Transition Metal Catalysts

This silane compound can act as a ligand for transition metal catalysts. The silicon-containing ligands are known to stabilize transition metal complexes and can enhance the activity and selectivity of the catalysts in various organic transformations. This application is particularly relevant in the development of new catalytic processes for industrial chemistry .

Surface Chemistry: Hydrophobic Surface Treatment

Allyl(4-methoxyphenyl)dimethylsilane can be applied in surface chemistry to create hydrophobic surfaces. When applied to a surface, it can form a thin, protective layer that repels water, which is beneficial for creating water-resistant coatings on various materials, including metals, glass, and polymers .

Analytical Chemistry: Derivatization Agent for Chromatography

In analytical chemistry, this compound is used as a derivatization agent for chromatography. It can modify hydroxyl or carboxyl groups in analytes to improve their volatility or detection properties in gas chromatography or liquid chromatography-mass spectrometry (LC-MS) analyses .

Nanotechnology: Synthesis of Silicon-Based Nanomaterials

The synthesis of silicon-based nanomaterials often requires organosilicon compounds like Allyl(4-methoxyphenyl)dimethylsilane. These nanomaterials have potential applications in electronics, photonics, and as sensors. The compound can be used to introduce organic functional groups onto the surface of silicon nanoparticles, enhancing their functionality and compatibility with organic systems .

Environmental Science: Intermediate for Silica-Based Sensors

Lastly, in environmental science, this compound can serve as an intermediate for the synthesis of silica-based sensors. These sensors can detect various environmental pollutants and are essential tools for monitoring and controlling environmental quality. The allyl group in the compound provides a functional handle for further chemical modifications necessary for sensor development .

Safety and Hazards

Allyl(4-methoxyphenyl)dimethylsilane may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335) . It’s recommended to avoid breathing its dust/fume/gas/mist/vapours/spray, and to use personal protective equipment when handling it .

properties

IUPAC Name

(4-methoxyphenyl)-dimethyl-prop-2-enylsilane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18OSi/c1-5-10-14(3,4)12-8-6-11(13-2)7-9-12/h5-9H,1,10H2,2-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BEKRXBQZYQZFBV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)[Si](C)(C)CC=C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18OSi
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90407983
Record name Allyl(4-methoxyphenyl)dimethylsilane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90407983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

206.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Allyl(4-methoxyphenyl)dimethylsilane

CAS RN

68469-60-3
Record name Allyl(4-methoxyphenyl)dimethylsilane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90407983
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Allyl(4-methoxyphenyl)dimethylsilane
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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